Cas no 57391-13-6 (1-Benzhydrylpiperidin-4-one)

• Product Name: 1-Benzhydrylpiperidin-4-one
• CAS No: 57391-13-6
• MF: C₁₈H₁₉NO
• MW: 265.349564790726
• CID: 1093666
• PubChem ID: 15541260
• Update Time: 2025-04-23

1-Benzhydrylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzhydrylpiperidin-4-one
• N-(diphenylmethyl)-4-piperidone
• QLWJYOLYCKTBQT-UHFFFAOYSA-N
• 57391-13-6
• N-(diphenylmethyl)4-piperidone
• SCHEMBL5391913
• AKOS008937324

• Inchi： 1S/C18H19NO/c20-17-11-13-19(14-12-17)18(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-10,18H,11-14H2
• InChI Key： QLWJYOLYCKTBQT-UHFFFAOYSA-N
• SMILES： O=C1CCN(CC1)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 265.146664230g/mol
• Monoisotopic Mass: 265.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-Benzhydrylpiperidin-4-one

1-Benzhydrylpiperidin-4-one (CAS 57391-13-6): A Versatile Chemical Building Block for Pharmaceutical Research

1-Benzhydrylpiperidin-4-one (CAS 57391-13-6) is an important organic compound that has gained significant attention in pharmaceutical research and development. This piperidine derivative serves as a crucial chemical intermediate for synthesizing various bioactive molecules, particularly in the field of CNS-active compounds and neuropharmacological agents.

The molecular structure of 1-Benzhydrylpiperidin-4-one features a piperidin-4-one core substituted with a benzhydryl group at the 1-position. This unique arrangement contributes to its versatility as a pharmacophore in medicinal chemistry. Recent studies highlight its potential in developing novel therapeutic agents, especially in areas addressing neurodegenerative disorders and neurological conditions - topics currently trending in biomedical research.

In synthetic chemistry, 1-Benzhydrylpiperidin-4-one 57391-13-6 demonstrates excellent reactivity for various transformations. Its ketone functionality allows for diverse chemical modifications, making it valuable for creating structure-activity relationship (SAR) studies. Researchers frequently utilize this compound to develop piperidine-based drug candidates, particularly those targeting G-protein coupled receptors (GPCRs) in the central nervous system.

The pharmaceutical industry values 1-Benzhydrylpiperidin-4-one for its role in synthesizing potential antipsychotic agents and cognitive enhancers. With increasing global focus on mental health therapeutics and brain health supplements, this compound has become more relevant than ever. Its structural features allow for the development of molecules that may modulate neurotransmitter systems, addressing common search queries about natural nootropics and memory enhancement compounds.

From a commercial perspective, CAS 57391-13-6 maintains steady demand among pharmaceutical researchers and contract manufacturing organizations (CMOs). The compound's stability and well-characterized properties make it suitable for scale-up synthesis and process optimization - key considerations in today's competitive drug development landscape. Suppliers typically offer 1-Benzhydrylpiperidin-4-one in high purity grades (≥98%) to meet the stringent requirements of preclinical studies.

Recent advancements in computational chemistry and AI-assisted drug discovery have further highlighted the importance of piperidine derivatives like 1-Benzhydrylpiperidin-4-one. Molecular docking studies frequently utilize this scaffold to explore potential interactions with various neurological targets, responding to growing interest in computer-aided drug design and virtual screening approaches.

Quality control of 1-Benzhydrylpiperidin-4-one 57391-13-6 typically involves advanced analytical techniques including HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the rigorous standards required for pharmaceutical intermediates, particularly when used in the synthesis of clinical trial candidates.

Environmental and safety considerations for 1-Benzhydrylpiperidin-4-one follow standard laboratory protocols for organic synthesis intermediates. Proper handling includes using personal protective equipment and working in well-ventilated areas, reflecting the broader industry trend toward green chemistry practices and laboratory safety awareness.

The future outlook for CAS 57391-13-6 remains positive, with ongoing research exploring its potential in developing next-generation neuroactive compounds. As the scientific community continues to investigate brain-targeted therapies and cognitive health solutions, 1-Benzhydrylpiperidin-4-one will likely maintain its position as a valuable chemical building block in medicinal chemistry.

For researchers interested in piperidine chemistry or neuropharmacology, 1-Benzhydrylpiperidin-4-one offers numerous opportunities for innovation. Its structural versatility aligns well with current trends in fragment-based drug discovery and the development of multitarget-directed ligands, addressing complex neurological conditions through polypharmacological approaches.